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Compound of Interest

Compound Name: Ethyl 3-methylbenzoate

Cat. No.: B093142

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough overview of Ethyl m-toluate, a significant
chemical compound utilized in various research and development applications. This document
compiles essential data on its synonyms, chemical identifiers, and physicochemical properties.
Furthermore, it outlines detailed experimental protocols for its synthesis, purification, and
analysis, offering a valuable resource for professionals in the scientific community.

Chemical Identity and Synonyms

Ethyl m-toluate is known by several names in scientific literature and commercial databases. A

comprehensive list of its synonyms is provided below to facilitate accurate identification and
literature searches.

Table 1: Synonyms for Ethyl m-toluate
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Synonym

Source

Ethyl 3-methylbenzoate

IUPAC Name[1][2]

Benzoic acid, 3-methyl-, ethyl ester

Chemical Abstracts Service (CAS) Name[1][2]

m-Toluic acid, ethyl ester

Common Synonym[1]

Ethyl m-methylbenzoate

Common Synonym[1]

3-Methylbenzoic acid ethyl ester

Common Synonym([1]

AI3-30145

Identifier[1]

EINECS 204-386-3

European Inventory of Existing Commercial

Chemical Substances[1]

NSC 20009

National Cancer Institute Identifier[1]

UNII-H3AK4M7DH5

Unique Ingredient Identifier[1]

Chemical Identifiers

A variety of chemical identifiers are used to categorize and reference Ethyl m-toluate in

databases and regulatory frameworks. These identifiers are crucial for unambiguous

documentation and information retrieval.

Table 2: Chemical Identifiers for Ethyl m-toluate
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Identifier Type Identifier

CAS Number 120-33-2[1]

PubChem CID 67117[2]

IUPAC Name ethyl 3-methylbenzoate[1][2]

inChi INChl=1S/C10H1202/c1-3-12-10(11)9-6-4-5-
8(2)7-9/h4-7H,3H2,1-2H3[1]

InChlKey WSINYOVBJISOQST-UHFFFAOYSA-NJ[1]

SMILES CCOC(=0)C1=CC=CC(=C1)C[1]

Molecular Formula C10H1202[1]

Physicochemical Properties

The physical and chemical properties of Ethyl m-toluate are summarized in the table below.
This data is essential for its handling, storage, and application in experimental settings.

Table 3: Physicochemical Properties of Ethyl m-toluate

Property Value Source
Molecular Weight 164.20 g/mol [1]
Appearance Clear, colorless liquid

Boiling Point 234.6 °C at 760 mmHg

Melting Point Not available

Density 1.025 g/cm3

Refractive Index 1.504

Flash Point 101.1 °C

Solubility Soluble in alcohol
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Experimental Protocols

The following sections provide detailed methodologies for the synthesis, purification, and
analysis of Ethyl m-toluate, based on established chemical principles and general procedures
for similar compounds.

Synthesis of Ethyl m-toluate via Fischer Esterification

The most common method for the synthesis of Ethyl m-toluate is the Fischer esterification of m-
toluic acid with ethanol using an acid catalyst.[3][4]

Materials:

m-Toluic acid

e Absolute ethanol

o Concentrated sulfuric acid (catalyst)

e Sodium bicarbonate (5% aqueous solution)

e Anhydrous magnesium sulfate

o Dichloromethane (or other suitable extraction solvent)

e Round-bottom flask

» Reflux condenser

e Separatory funnel

o Beakers, graduated cylinders, and other standard laboratory glassware
Procedure:

 In a round-bottom flask, combine m-toluic acid and an excess of absolute ethanol. A molar
ratio of at least 1:3 (acid:alcohol) is recommended to drive the equilibrium towards the
product.[4]
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Slowly and carefully add a catalytic amount of concentrated sulfuric acid to the mixture while
swirling.

Attach a reflux condenser to the flask and heat the mixture to reflux using a heating mantle.
The reaction is typically refluxed for 1-2 hours.[5]

After reflux, allow the mixture to cool to room temperature.
Transfer the reaction mixture to a separatory funnel.

Add water to the separatory funnel to dilute the mixture.
Extract the aqueous layer with dichloromethane.

Wash the organic layer with a 5% aqueous solution of sodium bicarbonate to neutralize any
unreacted acid and the sulfuric acid catalyst. Carbon dioxide evolution will be observed; vent
the separatory funnel frequently.[6][7]

Wash the organic layer with water and then with brine.
Dry the organic layer over anhydrous magnesium sulfate.

Filter the drying agent and remove the solvent under reduced pressure using a rotary
evaporator to obtain the crude Ethyl m-toluate.

Purification by Distillation

The crude Ethyl m-toluate can be purified by simple vacuum distillation.

Materials:

Crude Ethyl m-toluate
Distillation apparatus (round-bottom flask, distillation head, condenser, receiving flask)
Vacuum source

Heating mantle
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Procedure:

o Set up the distillation apparatus for vacuum distillation.

o Transfer the crude Ethyl m-toluate to the distillation flask.

o Apply vacuum and slowly heat the flask using a heating mantle.

e Collect the fraction that distills at the appropriate boiling point for Ethyl m-toluate under the
applied pressure. The boiling point will be lower than the atmospheric boiling point.

Analysis by Gas Chromatography-Mass Spectrometry
(GC-MS)

GC-MS is a powerful technique for confirming the identity and purity of the synthesized Ethyl
m-toluate.

Experimental Conditions (General):

Gas Chromatograph: Equipped with a mass selective detector.

e Column: A non-polar or medium-polarity capillary column (e.g., DB-1ms, HP-5ms).
e Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).[8]

¢ Injector Temperature: 250 °C.[8][9]

o Oven Temperature Program: Start at a lower temperature (e.g., 80 °C), hold for a few
minutes, then ramp up to a higher temperature (e.g., 280 °C) at a controlled rate (e.g., 10-15
°C/min).[8]

o Mass Spectrometer: Operated in electron ionization (EI) mode at 70 eV.[8]
e Scan Range: m/z 40-400.

Procedure:
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o Prepare a dilute solution of the purified Ethyl m-toluate in a suitable solvent (e.g.,
dichloromethane or ethyl acetate).

* Inject a small volume (e.g., 1 yL) of the sample into the GC.

e Acquire the total ion chromatogram (TIC) and the mass spectrum of the eluting peak
corresponding to Ethyl m-toluate.

o Compare the obtained mass spectrum with a reference spectrum from a database (e.g.,
NIST) to confirm the identity of the compound. The purity can be estimated from the relative
peak area in the TIC.

Mandatory Visualizations

The following diagrams illustrate key relationships and workflows related to Ethyl m-toluate.
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Caption: Logical relationship of Ethyl m-toluate classification and its primary identifiers.
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Caption: Experimental workflow for the synthesis, purification, and analysis of Ethyl m-toluate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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